Cas no 1797303-15-1 (1-{3-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonylphenyl}-1H-1,2,3,4-tetrazole)

• Product Name: 1-{3-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonylphenyl}-1H-1,2,3,4-tetrazole
• CAS No: 1797303-15-1
• MF: C₁₇H₁₄FN₅O₃S
• MW: 387.388164997101
• CID: 5977708
• PubChem ID: 71809260
• Update Time: 2025-05-23

1-{3-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonylphenyl}-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-{3-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonylphenyl}-1H-1,2,3,4-tetrazole
• [3-(4-fluorophenyl)sulfonylazetidin-1-yl]-[3-(tetrazol-1-yl)phenyl]methanone
• AKOS024564420
• 1797303-15-1
• 1-{3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]phenyl}-1H-1,2,3,4-tetrazole
• (3-(1H-tetrazol-1-yl)phenyl)(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone
• F6442-0344

• Inchi： 1S/C17H14FN5O3S/c18-13-4-6-15(7-5-13)27(25,26)16-9-22(10-16)17(24)12-2-1-3-14(8-12)23-11-19-20-21-23/h1-8,11,16H,9-10H2
• InChI Key： BJYKUXRIMLKZMQ-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)(C1=CC=CC(N2C=NN=N2)=C1)=O

Computed Properties

• Exact Mass: 387.08013866g/mol
• Monoisotopic Mass: 387.08013866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-{3-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonylphenyl}-1H-1,2,3,4-tetrazole

Chemical Compound CAS No. 1797303-15-1: 1-{3-[3-(4-Fluorobenzenesulfonyl)azetidine-1-carbonyl]phenyl}-1H-1,2,3,4-tetrazole

The compound with CAS No. 1797303-15-1, known as 1-{3-[3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl]phenyl}-1H-1,2,3,4-tetrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a tetrazole ring system, a sulfonyl group, and an azetidine moiety. The integration of these functional groups makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound as a potent inhibitor of certain enzyme targets, particularly in the context of inflammatory diseases and cancer. The tetrazole ring system is known for its stability and ability to form hydrogen bonds, which are critical for molecular recognition and binding affinity. The presence of the 4-fluorobenzenesulfonyl group further enhances the molecule's pharmacokinetic properties, including bioavailability and metabolic stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the azetidine intermediate through cyclization reactions and the subsequent coupling with the tetrazole moiety via amide bond formation. Researchers have optimized these steps to minimize side reactions and maximize the overall efficiency of the synthesis pathway.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards specific protein targets. For instance, studies have shown that it effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are central players in inflammation and pain signaling pathways. Additionally, its ability to modulate other key enzymes involved in cellular proliferation and apoptosis makes it a valuable tool in anticancer research.

The structural versatility of this compound also lends itself to further modifications and derivatization. By altering substituents on the benzene ring or modifying the azetidine side chain, researchers can explore a wide range of chemical space to discover new leads with enhanced therapeutic potential. Such modifications could potentially improve drug efficacy while reducing off-target effects and toxicity.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture, enabling researchers to validate their synthetic procedures and characterize intermediates at each stage of synthesis.

In conclusion, CAS No. 1797303-15-1 represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique combination of functional groups positions it as a valuable asset in addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound is expected to pave the way for innovative treatments that improve human health outcomes.